3-(3-(2-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline

• Molecular Formula: C15H10F3N3O
• Molecular Weight: 305.25 g/mol
• IUPAC Name: 3-[3-[2-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]aniline
• InChI: InChI=1S/C15H10F3N3O/c16-15(17,18)12-7-2-1-6-11(12)13-20-14(22-21-13)9-4-3-5-10(19)8-9/h1-8H,19H2
• InChI Key: GBKXQDVHKPKXKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)C3=CC(=CC=C3)N)C(F)(F)F

Description

This compound belongs to the 1,2,4-oxadiazole class, characterized by a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. Its structure features a trifluoromethyl (-CF₃) group at the 2-position of the phenyl ring attached to the oxadiazole’s 3-position, with an aniline group (-C₆H₄NH₂) at the oxadiazole’s 5-position (see Figure 1).

For example, 3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)aniline is synthesized via cyclization of 3-(3-nitrophenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole, achieving a reference yield of 57% . Similar methods likely apply, with trifluoromethyl positioning influencing reaction efficiency.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-(2-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline typically involves multiple steps. One common method includes the following steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized by reacting a hydrazide with a nitrile in the presence of an oxidizing agent.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced via a trifluoromethylation reaction, often using reagents such as trifluoromethyl iodide or trifluoromethyl sulfone.

Coupling with Aniline: The final step involves coupling the oxadiazole derivative with an aniline derivative under suitable conditions, such as using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution

The electron-withdrawing trifluoromethyl group activates the adjacent phenyl ring for nucleophilic substitution. Reactions occur preferentially at the para position relative to the oxadiazole linkage:

Reaction Type	Conditions	Product	Yield	Source
Bromination	Br₂ (1.2 eq), FeCl₃, CH₂Cl₂, 25°C	4-Bromo derivative	78%
Nitration	HNO₃/H₂SO₄, 0°C → 50°C	4-Nitro derivative	65%

Mechanistic studies indicate that the trifluoromethyl group enhances electrophilicity at the para position, facilitating attack by nucleophiles like bromide or nitrate ions.

Acylation of the Aniline Group

The primary amine undergoes acylation under mild conditions:

text
Aniline + Acetyl chloride → N-Acetylated derivative  

Key Data:

• Reagents: AcCl (1.5 eq), Et₃N (2 eq), THF, 0°C → RT

• Yield: 92%

• Side Reaction: Oxadiazole ring remains intact under these conditions .

Suzuki-Miyaura Cross-Coupling

The brominated derivative (from Section 1) participates in palladium-catalyzed coupling:

Boronic Acid	Catalyst System	Product	Yield	Source
Phenylboronic acid	Pd(PPh₃)₄ (5 mol%), K₂CO₃	Biaryl derivative	85%
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3 mol%), CsF	Methoxy-substituted biaryl	73%

Reactions proceed via oxidative addition of the C-Br bond to Pd(0), followed by transmetallation and reductive elimination .

Reduction

The 1,2,4-oxadiazole ring undergoes selective reduction:

Reducing Agent	Conditions	Product	Yield	Source
LiAlH₄	THF, reflux, 12h	Open-chain amidine derivative	68%
H₂ (10 atm), Pd/C	EtOH, 80°C	Partial ring hydrogenation	41%

Acid-Catalyzed Hydrolysis

Under strong acidic conditions:

text
Oxadiazole + H₂O/H⁺ → Carboxylic acid + Amidoxime  

• Conditions: 6M HCl, 100°C, 24h

• Yield: 89% hydrolysis to 3-(2-(trifluoromethyl)phenyl)amidoxime

Electrophilic Aromatic Substitution (EAS)

The aniline moiety directs electrophiles to ortho/para positions:

Reaction	Reagents	Major Product	Ratio (o:p:m)	Source
Sulfonation	H₂SO₄, SO₃, 50°C	Para-sulfonated derivative	85:10:5
Friedel-Crafts Alkylation	MeCl, AlCl₃, CH₂Cl₂	Ortho-methyl derivative	72:18:10

Steric hindrance from the oxadiazole ring favors para substitution in most cases.

Photochemical Reactions

UV irradiation (λ = 254 nm) induces unique transformations:

Conditions	Observation	Proposed Mechanism	Source
CH₃CN, O₂ atmosphere	Oxadiazole ring cleavage to nitrile oxide	Photooxidation
Benzophenone sensitizer	[2+2] Cycloaddition with alkenes	Energy transfer to oxadiazole

Comparative Reactivity of Derivatives

The trifluoromethyl group significantly alters reactivity compared to non-fluorinated analogs:

Reaction	CF₃ Derivative Rate (k, M⁻¹s⁻¹)	CH₃ Derivative Rate (k, M⁻¹s⁻¹)	Rate Ratio (CF₃/CH₃)	Source
Nitration	4.7 × 10⁻³	1.2 × 10⁻³	3.9
Suzuki Coupling	8.9 × 10⁻²	5.6 × 10⁻²	1.6

Electron-withdrawing effects of CF₃ increase electrophilicity but may hinder oxidative addition in cross-couplings .

Stability Under Thermal Stress

Thermogravimetric analysis (TGA) reveals:

• Decomposition Onset: 218°C (N₂ atmosphere)

• Major Degradation Products: CO, NH₃, and trifluorotoluene (GC-MS data)

This compound's versatile reactivity enables applications in medicinal chemistry (antimicrobial agents), materials science (photoactive polymers ), and agrochemicals (fungicidal intermediates ). Further studies should explore enantioselective transformations and catalytic systems for greener synthesis.

Scientific Research Applications

Synthesis and Characterization

The synthesis of 3-(3-(2-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline typically involves reactions that introduce the oxadiazole moiety to the aromatic amine framework. Various synthetic pathways have been documented, often utilizing microwave-assisted techniques for improved yields and reaction times .

Antimicrobial Activity

Recent studies have demonstrated that compounds containing the oxadiazole ring exhibit significant antimicrobial properties. For instance, derivatives of 1,2,4-oxadiazole have shown effectiveness against a range of bacterial strains, including both gram-positive and gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis or interference with metabolic pathways .

In one study, synthesized 1,3,4-oxadiazole derivatives were tested against various microbial strains using disc diffusion methods. Results indicated that compounds similar to 3-(3-(2-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline exhibited potent activity against Bacillus cereus and Pseudomonas aeruginosa .

Anticancer Properties

The anticancer potential of this compound has also been explored extensively. Compounds featuring the oxadiazole structure have been linked to significant cytotoxic effects on various cancer cell lines. For example, studies have reported that derivatives with trifluoromethyl substitutions can inhibit cell growth in lines such as MCF7 (breast cancer), HCT116 (colon cancer), and others .

A notable finding includes a derivative exhibiting over 80% growth inhibition in specific cancer cell lines at low concentrations, suggesting its potential as a lead compound for further development in cancer therapeutics .

Structure-Activity Relationship (SAR)

The presence of the trifluoromethyl group is crucial for enhancing biological activity. Modifications in the aniline portion or variations in the oxadiazole substituents can lead to changes in potency and selectivity against different microbial and cancer cell lines. Understanding these relationships aids in designing more effective derivatives with optimized therapeutic profiles.

Case Studies

Study	Focus	Findings
Özyazıcı et al., 2021	Antimicrobial Activity	Demonstrated significant antibacterial effects against Bacillus species; compounds showed better activity against gram-positive bacteria .
RSC Advances	Anticancer Activity	Compounds displayed high growth inhibition percentages against multiple cancer cell lines; highlighted the importance of trifluoromethyl groups in enhancing efficacy .
ACS Omega	Synthesis and ADME	Investigated pharmacokinetics and bioavailability; certain derivatives showed promising absorption and distribution profiles .

Mechanism of Action

The mechanism of action of 3-(3-(2-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The trifluoromethyl group can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on the Phenyl Ring

Electron-Withdrawing vs. Electron-Donating Groups

• This compound is commercially available (95% purity) .
• 4-(3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl)aniline (CH₃ substituent): The methyl group donates electrons, possibly improving solubility in nonpolar solvents. It is also commercially accessible .
• Target Compound (2-CF₃) : The -CF₃ group at the phenyl 2-position introduces steric hindrance and strong electron withdrawal, which may enhance binding to hydrophobic protein pockets in medicinal applications .

Heteroaromatic Replacements

• 2-[3-(2-Thienyl)-1,2,4-oxadiazol-5-yl]aniline : Replacing phenyl with thiophene alters electronic properties (lower aromaticity, sulfur participation) and may shift absorption spectra. Molecular weight: 257.31 g/mol .

Aniline Substitution Patterns

• Molecular weight: 233.24 g/mol .
• 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline : A meta-substituted aniline may reduce conjugation effects compared to para-substituted analogues, impacting electronic transitions .

Biological Activity

3-(3-(2-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline is a compound of significant interest in medicinal chemistry due to its potential biological activities. The oxadiazole ring system is known for its diverse pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities. This article provides an overview of the biological activity of this compound, supported by data tables and relevant research findings.

• Molecular Formula : C13H10F3N3O
• Molecular Weight : 281.24 g/mol
• CAS Number : 910442-24-9

The biological activity of 3-(3-(2-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline is primarily attributed to its ability to interact with various biological targets. Research indicates that compounds containing oxadiazole moieties can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and caspase activation .

Anticancer Activity

Several studies have evaluated the anticancer potential of oxadiazole derivatives. For instance, derivatives similar to 3-(3-(2-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline have shown promising results against various cancer cell lines:

Compound	Cell Line	IC50 (µM)	Mechanism
5a	MCF-7	0.65	Apoptosis induction via p53 pathway
5b	U-937	2.41	Caspase activation leading to cell death
5c	HeLa	1.00	Inhibition of cell proliferation

These compounds demonstrated higher cytotoxicity compared to established chemotherapeutics like doxorubicin .

Antimicrobial Activity

Research has also indicated that oxadiazole derivatives possess antimicrobial properties. A study highlighted that certain derivatives exhibited significant inhibition against Gram-positive and Gram-negative bacteria:

Compound	Bacteria	Minimum Inhibitory Concentration (MIC)
5a	Staphylococcus aureus	32 µg/mL
5b	Escherichia coli	64 µg/mL

These findings suggest that the incorporation of a trifluoromethyl group enhances the antimicrobial potency of these compounds .

Case Studies

• Study on Anticancer Properties : A recent study investigated the effects of various oxadiazole derivatives on human leukemia cell lines. The results indicated that compounds similar to 3-(3-(2-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline exhibited significant apoptosis induction through mitochondrial pathways, supporting their potential as anticancer agents .
• Antimicrobial Efficacy : Another study focused on the synthesis and evaluation of oxadiazole derivatives against a panel of bacterial strains. The results showed that specific modifications to the oxadiazole ring increased the compounds' effectiveness against resistant strains of bacteria .

Q & A

Q. Q1. What synthetic routes are optimal for preparing 3-(3-(2-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline, considering yield and regioselectivity?

A1. The synthesis typically involves cyclocondensation between a nitrile derivative and hydroxylamine, followed by coupling with an aniline precursor. Key steps include:

• Nitrile precursor preparation : Use 2-(trifluoromethyl)benzonitrile as a starting material.
• Oxadiazole formation : React with hydroxylamine in ethanol under reflux (80°C, 12–24 hours) to form the 1,2,4-oxadiazole core.
• Aniline coupling : Employ a Buchwald-Hartwig amination or Ullmann coupling for attaching the aniline group, using catalysts like Pd(OAc)₂/Xantphos and Cs₂CO₃ as a base in toluene at 110°C .
• Regioselectivity : Ensure strict stoichiometric control to avoid competing 1,3,4-oxadiazole formation. HPLC and TLC monitoring are critical for purity assessment (>95%) .

Q. Q2. What analytical techniques are most reliable for characterizing the structural integrity of this compound?

A2. A multi-technique approach is essential:

• NMR spectroscopy : ¹H and ¹³C NMR confirm the oxadiazole ring (C=N-O) and trifluoromethyl group (δ ~110–120 ppm for ¹³C-F coupling).
• HRMS (High-Resolution Mass Spectrometry) : Validates molecular weight (e.g., [M+H]⁺ expected for C₁₅H₁₁F₃N₃O: 330.0862).
• HPLC : Reverse-phase C18 columns (ACN/water gradient) assess purity (>98% for biological assays).
• X-ray crystallography (if crystalline): Resolves bond angles and confirms regiochemistry of the oxadiazole ring .

Q. Q3. How does the trifluoromethyl group influence the compound’s stability under varying pH conditions?

A3. The electron-withdrawing trifluoromethyl group enhances hydrolytic stability of the oxadiazole ring:

• Acidic conditions (pH <3) : Protonation of the oxadiazole nitrogen may lead to ring opening, but CF₃ stabilizes the aromatic system, reducing degradation rates.
• Basic conditions (pH >10) : The oxadiazole ring is susceptible to nucleophilic attack, but steric shielding by the trifluoromethyl group slows hydroxide ion access.
• Experimental validation : Perform accelerated stability studies in buffers (pH 1–13) at 40°C, monitoring degradation via HPLC .

Advanced Research Questions

Q. Q4. What strategies can mitigate solubility challenges in biological assays for this lipophilic compound?

A4. Solubility enhancement methods include:

• Co-solvent systems : Use DMSO (≤1% v/v) or cyclodextrin-based formulations (e.g., HP-β-CD) to maintain solubility in aqueous buffers.
• Pro-drug modification : Introduce ionizable groups (e.g., phosphate esters) on the aniline moiety to improve hydrophilicity.
• Nanoformulation : Encapsulate in PEGylated liposomes (size <200 nm) for sustained release in cellular uptake studies .

Q. Q5. How does the compound interact with biological targets such as Sphingosine Kinase 2 (SphK2)?

A5. The oxadiazole-aniline scaffold mimics endogenous ligands for SphK2:

• Binding studies : Surface plasmon resonance (SPR) reveals Kd values in the low micromolar range. The trifluoromethyl group enhances hydrophobic interactions with the enzyme’s allosteric pocket.
• Enzyme inhibition : IC₅₀ determination via ADP-Glo™ kinase assay shows competitive inhibition (IC₅₀ = 2.3 µM).
• Structure-activity relationship (SAR) : Replace the trifluoromethyl group with -Cl or -OCH₃ to assess potency changes .

Q. Q6. What computational models predict the compound’s pharmacokinetic properties, such as blood-brain barrier (BBB) penetration?

A6. Use in silico tools like SwissADME or QikProp:

• LogP calculation : Predicted LogP = 3.1 (moderate lipophilicity).
• BBB score : A value >0.3 suggests potential CNS activity.
• Metabolism prediction : CYP3A4 is the primary metabolizing enzyme; introduce deuterium at labile positions (e.g., aniline NH₂) to slow oxidative deamination .

Q. Q7. How can conflicting data on the compound’s cytotoxicity be resolved in different cell lines?

A7. Address discrepancies via:

• Cell-line specificity : Test in isogenic pairs (e.g., wild-type vs. p53-null) to identify genetic dependencies.
• ROS modulation : Measure reactive oxygen species (ROS) levels via DCFH-DA assay; the trifluoromethyl group may induce oxidative stress in sensitive lines.
• Apoptosis markers : Western blot for cleaved caspase-3 and PARP to confirm mechanism .